Cas no 303132-93-6 (1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol)

• Product Name: 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol
• CAS No: 303132-93-6
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• MDL: MFCD01072889
• CID: 3082731
• PubChem ID: 3643989
• Update Time: 2025-10-18

1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-((2-((4-Nitrophenyl)amino)ethyl)amino)propan-2-ol
• CS-0320492
• 1-({2-[(4-nitrophenyl)amino]ethyl}amino)propan-2-ol
• ALBB-023390
• 1-([2-[(4-NITROPHENYL)AMINO]ETHYL]AMINO)PROPAN-2-OL
• AKOS000294446
• 2-propanol, 1-[[2-[(4-nitrophenyl)amino]ethyl]amino]-
• AKOS017258667
• 1-((2-[(4-Nitrophenyl)amino]ethyl)amino)propan-2-ol
• 303132-93-6
• MFCD01072889
• H33978
• LS-07347
• STK099814
• 1-[2-(4-nitroanilino)ethylamino]propan-2-ol
• 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol

• MDL： MFCD01072889
• Inchi： 1S/C11H17N3O3/c1-9(15)8-12-6-7-13-10-2-4-11(5-3-10)14(16)17/h2-5,9,12-13,15H,6-8H2,1H3
• InChI Key： DCCCLSPCSLEACH-UHFFFAOYSA-N
• SMILES： OC(C)CNCCNC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.12699141Da
• Monoisotopic Mass: 239.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol

Introduction to 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol (CAS No. 303132-93-6)

1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol (CAS No. 303132-93-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-aminoethyl)-4-nitroaniline propan-2-ol, is characterized by its unique molecular structure, which includes a nitrophenyl group and an aminoethyl moiety attached to a propan-2-ol backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol is defined by its molecular formula, C₁₁H₁₆N₄O₃, and its molecular weight of approximately 248.27 g/mol. The presence of the nitro group (NO₂) and the aminoethyl group (NH₂-CH₂-CH₂-) provides the compound with both electron-withdrawing and electron-donating properties, respectively. These characteristics influence its reactivity, solubility, and biological activity, making it a versatile molecule for chemical synthesis and biological studies.

In recent years, research on 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol has focused on its potential therapeutic applications. One notable area of interest is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The nitrophenyl group is known to be involved in the modulation of various cellular processes, including apoptosis and cell signaling pathways, which are crucial in the development of diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to interfere with the NF-kB signaling pathway, a key regulator of inflammation. These findings suggest that 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol could be a potential lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol has also been explored for its anti-cancer potential. A 2020 study published in Cancer Research demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116). The mechanism underlying this cytotoxicity was found to involve the induction of apoptosis through the activation of caspase enzymes and the disruption of mitochondrial membrane potential. These results highlight the potential of 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol as a lead compound for further drug development in oncology.

The solubility and stability of 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol are important considerations for its practical application in pharmaceutical formulations. This compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. However, its solubility in water is limited, which can pose challenges for drug delivery systems. To address this issue, researchers have developed various strategies to enhance its aqueous solubility, including the use of cyclodextrin complexes and nanoparticle formulations. These approaches have shown promising results in improving the bioavailability and therapeutic efficacy of the compound.

The safety profile of 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-({2-(4-Nitrophenyl)aminoethyl}amino)propan-2-ol (CAS No. 303132-93-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacological properties and ensuring its safety for clinical use.